N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)cinnamamide

• IUPAC Name: (E)-N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H23N3OS/c1-20(2)12-15-16(13-22)19(26-18(15)21(3,4)24-20)23-17(25)11-10-14-8-6-5-7-9-14/h5-11,24H,12H2,1-4H3,(H,23,25)/b11-10+
• InChI Key: JJUGZZHAHNYGLP-ZHACJKMWSA-N
• Canonical SMILES: CC1(CC2=C(C(N1)(C)C)SC(=C2C#N)NC(=O)C=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1(CC2=C(C(N1)(C)C)SC(=C2C#N)NC(=O)/C=C/C3=CC=CC=C3)C
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

“N-(3-Cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)cinnamamide” is a chemical compound with the molecular formula C20H23N3OS. It has an average mass of 353.481 Da and a monoisotopic mass of 353.156189 Da.

Scientific Research Applications

Chemical Synthesis and Heterocyclization

N-(3-cyano-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)cinnamamide and its derivatives have been a subject of interest in synthetic chemistry, particularly in the synthesis of complex heterocyclic structures. Chigorina et al. (2019) explored the synthesis of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides and their subsequent reactions, highlighting the complex chemistry and potential for creating diverse heterocyclic compounds (Chigorina, Bespalov, & Dotsenko, 2019). Similarly, Dotsenko et al. (2003) focused on synthesizing hexa- and octahydropyrido[3'2':4,5]thieno[3,2-d]pyrimidines, demonstrating the compound's role in forming pyridine and pyrimidine derivatives (Dotsenko, Krivokolysko, & Litvinov, 2003).

Biological Evaluation and Potential Therapeutic Uses

This compound derivatives have been evaluated for their biological activities, particularly as antitumor agents. Romagnoli et al. (2020) synthesized and evaluated novel antitubulin agents containing this compound's scaffold. These agents showed promising antiproliferative activity against cancer cell lines and inhibited tubulin polymerization, indicating potential applications in cancer therapy (Romagnoli et al., 2020).

Antifungal and Antimicrobial Activities

Additionally, the synthesized derivatives of this compound have been evaluated for their antifungal and antimicrobial activities. Sangshetti et al. (2014) reported the synthesis of tetrahydrothieno[3,2-c]pyridine derivatives with significant antifungal activity, highlighting the compound's potential in developing new antifungal agents (Sangshetti, Khan, Chouthe, Damale, & Shinde, 2014). Furthermore, Hossan et al. (2012) synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from a related compound, and demonstrated their antimicrobial activities, suggesting the therapeutic potential of these derivatives (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. This could be due to the compound being relatively new or not yet thoroughly studied.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety measures should be taken when handling and storing to prevent potential hazards.

Future Directions

The future directions for the study and application of this compound are not specified in the search results. Given its complex structure, it could potentially be of interest in various fields of research, including medicinal chemistry and material science.